Cas no 2091024-23-4 (Methyl 3-Bromo-4-(Difluoromethyl)Benzoate)

• Product Name: Methyl 3-Bromo-4-(Difluoromethyl)Benzoate
• CAS No: 2091024-23-4
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 6622697
• PubChem ID: 131546762
• Update Time: 2025-09-17

Methyl 3-Bromo-4-(Difluoromethyl)Benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(difluoromethyl)benzoate
• Benzoic acid, 3-bromo-4-(difluoromethyl)-, methyl ester
• MFCD32070705
• 2091024-23-4
• SY320858
• Methyl 3-Bromo-4-(Difluoromethyl)Benzoate

• Inchi： 1S/C9H7BrF2O2/c1-14-9(13)5-2-3-6(8(11)12)7(10)4-5/h2-4,8H,1H3
• InChI Key： JXPGJFPREZGPFA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(F)F)C(Br)=C1

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.545±0.06 g/cm3(Predicted)
• Boiling Point: 291.7±35.0 °C(Predicted)